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Compound of Interest

Compound Name: Pentafluoroethane

Cat. No.: B1204445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of pentafluoroethane
(HFC-125) in organic solvents. The information is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields where the

dissolution of fluorinated compounds is critical. This document details available quantitative

solubility data, outlines experimental protocols for solubility measurement, and presents a

visual representation of a typical experimental workflow.

Introduction to Pentafluoroethane
Pentafluoroethane, a hydrofluorocarbon (HFC), is a colorless and odorless gas at standard

temperature and pressure. Due to its chemical inertness and favorable thermodynamic

properties, it finds applications as a refrigerant, a fire suppression agent, and a component in

specialized solvent blends. Its interaction with and solubility in various organic solvents are

critical parameters for its application, formulation, and environmental fate. Generally,

pentafluoroethane exhibits low solubility in water but is soluble in many organic solvents.

Quantitative Solubility Data
The solubility of pentafluoroethane in organic solvents can be quantified using Henry's Law,

which states that the partial pressure of a gas above a liquid is directly proportional to the

concentration of the gas in the liquid. The proportionality constant is known as the Henry's Law

constant (kH). A lower Henry's Law constant indicates higher solubility.
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The following tables summarize the available quantitative data for the solubility of

pentafluoroethane in select organic solvents.

Table 1: Solubility of Pentafluoroethane in Alcohols

Solvent Temperature (K)
Henry's Law
Constant (kH /
MPa)

Reference

Methanol 283.15 - 313.15

Temperature-

dependent data

available

Ethanol 283.15 - 313.15

Temperature-

dependent data

available

Note: The referenced study provides temperature-dependent Henry's Law constants for

pentafluoroethane in methanol and ethanol, which can be described by the Valentiner

equation. For specific values at different temperatures, please refer to the original publication.

Table 2: Solubility of Pentafluoroethane in Other Organic Solvents
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Solvent Temperature (K) Solubility Data Reference

Acetone Not Available

Specific experimental

data not readily

available in public

literature.

Hexane Not Available

Specific experimental

data not readily

available in public

literature.

n-Tridecane 293.15 - 363.15

Mole fraction solubility

data at various

pressures (0.05 - 2

MPa) available.

n-Hexadecane 293.15 - 363.15

Mole fraction solubility

data at various

pressures (0.05 - 2

MPa) available.

n-Eicosane 293.15 - 363.15

Mole fraction solubility

data at various

pressures (0.05 - 2

MPa) available.

2,6,10,14-

Tetramethylpentadeca

ne

293.15 - 363.15

Mole fraction solubility

data at various

pressures (0.05 - 2

MPa) available.

Synthetic Oils (PAG,

Ester, PFE)
Not Available

Generally soluble, but

quantitative data is

application-specific.

Polyols Not Available

Solubility is dependent

on the specific polyol

structure.
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For solvents where experimental data is unavailable, predictive models such as the Universal

Quasichemical Functional Group Activity Coefficients (UNIFAC) model can be used to estimate

solubility. However, these models provide estimations and may not be as accurate as

experimental data.

Experimental Protocols for Solubility Measurement
The determination of gas solubility in liquids requires precise and well-controlled experimental

procedures. The following sections describe the methodologies for three common techniques

used to measure the solubility of gases like pentafluoroethane in organic solvents.

Headspace Gas Chromatography (HSGC)
This method is particularly useful for determining Henry's Law constants. It involves analyzing

the concentration of the gas in the vapor phase (headspace) in equilibrium with the liquid

phase.

Methodology:

Sample Preparation: A known volume of the degassed organic solvent is introduced into a

sealed vial of a known total volume.

Gas Introduction: A precise amount of pentafluoroethane gas is injected into the vial.

Equilibration: The vial is placed in a thermostated agitator and shaken for a predetermined

time to ensure that equilibrium between the liquid and gas phases is reached. The

temperature is strictly controlled.

Headspace Analysis: A sample of the gas from the headspace is automatically withdrawn

using a gas-tight syringe and injected into a gas chromatograph (GC).

Quantification: The GC, equipped with a suitable detector (e.g., a thermal conductivity

detector or a flame ionization detector), separates and quantifies the concentration of

pentafluoroethane in the headspace.

Calculation: The Henry's Law constant is calculated from the known initial amount of gas, the

volumes of the liquid and gas phases, the temperature, and the measured concentration of
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the gas in the headspace.

Isochoric Method
The isochoric (constant volume) method involves measuring the pressure change in a sealed

vessel as the gas dissolves in the liquid.

Methodology:

Apparatus Setup: A constant-volume equilibrium cell equipped with a pressure transducer

and a temperature sensor is used. The exact volumes of the cell and the connecting tubing

are pre-calibrated.

Solvent Degassing and Loading: The organic solvent is thoroughly degassed to remove any

dissolved air and then a precisely known amount is loaded into the equilibrium cell.

Gas Charging: The cell is then charged with pentafluoroethane gas to a known initial

pressure.

Equilibration: The cell is immersed in a constant-temperature bath and agitated to facilitate

the dissolution of the gas into the liquid. The pressure inside the cell is monitored until it

stabilizes, indicating that equilibrium has been reached.

Data Analysis: The amount of gas dissolved in the liquid is calculated from the initial and final

pressures, the temperature, the volumes of the gas and liquid phases, and the equation of

state for the gas. The solubility is then determined from this information.

Gravimetric Method
The gravimetric method directly measures the mass of the dissolved gas in the solvent.

Methodology:

Solvent Preparation: A known mass of the degassed organic solvent is placed in a high-

pressure equilibrium vessel.

Gas Saturation: Pentafluoroethane gas is introduced into the vessel at a constant pressure

and temperature. The solvent is stirred to ensure saturation.
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Mass Measurement: The total mass of the vessel containing the solvent and the dissolved

gas is measured using a high-precision balance.

Degassing and Re-weighing: The dissolved gas is then carefully removed from the solvent

by vacuum or by purging with an inert gas. The vessel is then re-weighed.

Calculation: The mass of the dissolved pentafluoroethane is the difference between the two

mass measurements. The solubility can then be expressed in terms of mass fraction or mole

fraction.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the solubility of a gas

in a liquid using an experimental approach.
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Experimental Workflow for Gas Solubility Measurement

Preparation

Experiment

Data Analysis

Solvent Degassing

Loading of Solvent and Gas

Gas Purification

Equilibration at Constant T & P

Measurement of Physical Property
(e.g., Pressure, Concentration, Mass)

Raw Data Processing

Calculation of Solubility
(e.g., Henry's Constant)

Final Solubility Data

Click to download full resolution via product page

A generalized workflow for gas solubility experiments.
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Conclusion
This technical guide has summarized the available quantitative data on the solubility of

pentafluoroethane in various organic solvents and provided detailed experimental protocols

for its measurement. While data for some common solvents like acetone and hexane are not

readily available in the public domain, the provided methodologies can be employed to

determine these values experimentally. The presented information serves as a foundational

resource for researchers and professionals requiring an understanding of the behavior of

pentafluoroethane in organic media.

To cite this document: BenchChem. [Pentafluoroethane Solubility in Organic Solvents: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204445#pentafluoroethane-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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